Reduced Spontaneous Activation vs. mEos3.2 Fluorescent Protein in PALM
In fixed-cell PALM, spontaneous activation without deliberate 405 nm illumination compromises localization precision by increasing background signal. A head-to-head comparison in fixed U2OS cells demonstrated that TOMM20-HaloTag labeled with PA-JF646-HaloTag ligand exhibited a measurably lower spontaneous activation rate compared to the same fusion labeled with mEos3.2 [1]. The slope of spontaneous activation (molecules per frame) was substantially reduced for PA-JF646, thereby enhancing the signal-to-background ratio and enabling higher-density single-molecule localization without sacrificing precision [1].
| Evidence Dimension | Spontaneous activation rate (slope, molecules per frame) |
|---|---|
| Target Compound Data | Lower slope than mEos3.2; linear fit shown in Supplementary Fig. 2g |
| Comparator Or Baseline | TOMM20-mEos3.2 (higher slope) |
| Quantified Difference | Qualitatively lower slope; numerical values available in source figure |
| Conditions | Fixed U2OS cells expressing TOMM20-HaloTag fusion, labeled with PA-JF646-HaloTag ligand (16) vs. TOMM20-mEos3.2; imaged in absence of 405 nm activation light |
Why This Matters
Lower spontaneous activation minimizes background noise and improves localization precision in PALM experiments, a critical parameter when procuring dyes for high-density super-resolution imaging.
- [1] Grimm JB, English BP, Chen J, et al. A general method to improve fluorophores for live-cell and single-molecule microscopy. Nat Methods. 2015;12(3):244-250. Supplementary Figure 2g. PMID: 25599551. View Source
